Welcome to BenchChem Online Store!
日本語
List
Bench Chemicals
molecular formula C17H26N2O B8535928 1-(4-Benzylpiperazin-1-yl)hexan-1-one

1-(4-Benzylpiperazin-1-yl)hexan-1-one

Cat. No. B8535928
M. Wt: 274.4 g/mol
InChI Key: HBTWPJIVPQSBCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08912329B2

Procedure details

A solution of 1-benzylpiperazine (352 mg, 2 mmol) in dry dichloromethane (6 mL) is cooled in an ice bath, and hexanoyl chloride (336.5 mg, 2.5 mmol, 1.25 eq) and triethylamine (417 μL, 3 mmol, 1.5 eq) are added. After stirring for 6 hours at room temperature the reaction mixture is diluted with dichloromethane (10 mL). The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine. After drying over Na2SO4, dichloromethane is removed in vacuo and the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:1). The fractions containing the 1-(4-benzylpiperazin-1-yl)hexan-1-one are collected and the solvent is removed in vacuo to give 453 mg of colorless oil.
Name
1-benzylpiperazine
Quantity
352 mg
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
6 mL
Type
solvent
Reaction Step One
Name
hexanoyl chloride
Quantity
336.5 mg
Type
reactant
Reaction Step Two
Name
triethylamine
Quantity
417 μL
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
colorless oil

Identifiers

REACTION_CXSMILES
[CH2:1]([N:8]1[CH2:13][CH2:12][NH:11][CH2:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[C:14](Cl)(=[O:20])[CH2:15][CH2:16][CH2:17][CH2:18][CH3:19].C(N(CC)CC)C>ClCCl>[CH2:1]([N:8]1[CH2:13][CH2:12][N:11]([C:14](=[O:20])[CH2:15][CH2:16][CH2:17][CH2:18][CH3:19])[CH2:10][CH2:9]1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1

Inputs

Step One
Name
1-benzylpiperazine
Quantity
352 mg
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CCNCC1
Name
dichloromethane
Quantity
6 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
hexanoyl chloride
Quantity
336.5 mg
Type
reactant
Smiles
C(CCCCC)(=O)Cl
Name
triethylamine
Quantity
417 μL
Type
reactant
Smiles
C(C)N(CC)CC
Step Three
Name
dichloromethane
Quantity
10 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring for 6 hours at room temperature the reaction mixture
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
After drying over Na2SO4, dichloromethane
CUSTOM
Type
CUSTOM
Details
is removed in vacuo
CUSTOM
Type
CUSTOM
Details
the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:1)
ADDITION
Type
ADDITION
Details
The fractions containing the 1-(4-benzylpiperazin-1-yl)hexan-1-one
CUSTOM
Type
CUSTOM
Details
are collected
CUSTOM
Type
CUSTOM
Details
the solvent is removed in vacuo

Outcomes

Product
Details
Reaction Time
 6 h
Name
colorless oil
Type
product
Smiles
C(C1=CC=CC=C1)N1CCN(CC1)C(CCCCC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 453 mg
YIELD: CALCULATEDPERCENTYIELD 82.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.